2-(benzo[d][1,3]dioxol-5-yloxy)-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C17H18N4O4/c22-17(9-23-12-3-4-13-14(7-12)25-11-24-13)20-15-8-16(19-10-18-15)21-5-1-2-6-21/h3-4,7-8,10H,1-2,5-6,9,11H2,(H,18,19,20,22)
• InChI Key: ASOYHLVMRKNNCX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)NC(=O)COC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yloxy)-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)acetamide, also known as BDPAP, is a small molecule compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

This compound's structure suggests utility in the synthesis of heterocyclic compounds, an area of significant interest in medicinal chemistry due to the diverse biological activities of such molecules. For example, a study on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm highlighted the importance of such compounds in developing new insecticides (Fadda et al., 2017). Another study explored the synthesis of pyrimidine derivatives, emphasizing the versatility of pyrimidine in chemical synthesis and its potential in creating novel compounds with diverse biological activities (Brown & Waring, 1977).

Biological Evaluation and Potential Therapeutic Uses

Compounds with similar structures have been evaluated for their biological activities, which could be relevant to the research applications of the compound . For example, the antioxidant activity of synthesized coumarins was studied, indicating the potential of structurally similar compounds in oxidative stress-related conditions (Kadhum et al., 2011). Additionally, the synthesis and biological evaluation of substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for studying peripheral benzodiazepine receptors using positron emission tomography highlight the potential applications in neurodegenerative disorder research (Fookes et al., 2008).